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Abstract

Galactose, a C-4 epimer of glucose, is a fundamental monosaccharide in various biological
processes. It exists as two stereoisomers, L-galactose and D-galactose, which are
enantiomers with distinct structural configurations and divergent biological roles. While D-
galactose is the predominantly occurring form in nature and a key component of the
disaccharide lactose, L-galactose is comparatively rare but plays a crucial role in specific
metabolic pathways, notably in the biosynthesis of vitamin C in plants. This technical guide
provides an in-depth exploration of the core differences between L- and D-galactose,
encompassing their structural properties, metabolic pathways, and the experimental protocols
for their differentiation and analysis.

Structural Configuration and Physicochemical
Properties

L- and D-galactose are non-superimposable mirror images of each other, a property known as
enantiomerism.[1] Their shared chemical formula is C6H1206.[2] The distinction between the
D and L forms is determined by the orientation of the hydroxyl (-OH) group on the chiral carbon
furthest from the carbonyl group (C5). In the Fischer projection, D-galactose has the -OH group
on the right, whereas L-galactose has it on the left.[1] This seemingly subtle difference in
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stereochemistry leads to significant variations in their biological activities and physicochemical

properties.

Data Presentation: Physicochemical Properties

The following table summarizes the key quantitative data for L- and D-galactose, facilitating a

direct comparison of their properties.

Property D-Galactose L-Galactose References
Molar Mass ( g/mol ) 180.156 180.16 [2][3]

Melting Point (°C) 168-170 163-167

Specific Optical +80.2° (equilibrium in -75° 10 -82° (c=1in

Rotation ([a]D) water) H20 with NH3 aq.)

Solubility in Water 650 g/L (20 °C) Soluble

Appearance White solid/powder White powder

Biological Significance and Metabolic Pathways

The biological roles of L- and D-galactose are distinctly different, primarily due to the

stereospecificity of enzymes.

D-Galactose: The Leloir Pathway

D-galactose is a primary energy source in many organisms and is metabolized through the
highly conserved Leloir pathway. This pathway converts D-galactose into glucose-1-phosphate,
which can then enter glycolysis. The key enzymes in this pathway are galactokinase (GALK),
galactose-1-phosphate uridyltransferase (GALT), and UDP-galactose 4'-epimerase (GALE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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